Cas no 3030-30-6 (2,3-Dihydroxypropyl Heptanoate)

• Product Name: 2,3-Dihydroxypropyl Heptanoate
• CAS No: 3030-30-6
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 1442306
• PubChem ID: 21924355
• Update Time: 2025-04-20

2,3-Dihydroxypropyl Heptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl heptanoate
• MG 7:0
• glyceryl-1-heptanoate
• 3030-30-6
• Heptanoic acid, monoester with 1,2,3-propanetriol
• EMQ9DX6SKR
• Monoheptanoin
• SCHEMBL2119138
• MAG 7:0
• GLYCERYL HEPTANOATE
• 26402-24-4
• Glyceryl 1-heptanoate
• Heptanoic acid 2,3-dihydroxypropyl ester
• 1-Monoheptanoin
• Glycerol 1-heptanoate
• DTXSID90949297
• 2,3-Dihydroxypropyl Heptanoate

• Inchi： 1S/C10H20O4/c1-2-3-4-5-6-10(13)14-8-9(12)7-11/h9,11-12H,2-8H2,1H3
• InChI Key： BVIQZSQUDHUPDC-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCC)=O

Computed Properties

• Exact Mass: 204.1362
• Monoisotopic Mass: 204.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76